Cas no 2309732-13-4 (1-{4-4-(3-methoxypyrrolidin-1-yl)piperidine-1-carbonylpiperidin-1-yl}ethan-1-one)

• Product Name: 1-{4-4-(3-methoxypyrrolidin-1-yl)piperidine-1-carbonylpiperidin-1-yl}ethan-1-one
• CAS No: 2309732-13-4
• MF: C₁₈H₃₁N₃O₃
• MW: 337.457044839859
• CID: 5339324
• Update Time: 2025-11-03

1-{4-4-(3-methoxypyrrolidin-1-yl)piperidine-1-carbonylpiperidin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-(4-(3-methoxypyrrolidin-1-yl)piperidine-1-carbonyl)piperidin-1-yl)ethan-1-one
• 1-[4-[4-(3-methoxypyrrolidin-1-yl)piperidine-1-carbonyl]piperidin-1-yl]ethanone
• 1-{4-4-(3-methoxypyrrolidin-1-yl)piperidine-1-carbonylpiperidin-1-yl}ethan-1-one

• Inchi： 1S/C18H31N3O3/c1-14(22)19-8-3-15(4-9-19)18(23)20-10-5-16(6-11-20)21-12-7-17(13-21)24-2/h15-17H,3-13H2,1-2H3
• InChI Key： FDNHEGBFTKIPNE-UHFFFAOYSA-N
• SMILES： O(C)C1CCN(C1)C1CCN(C(C2CCN(C(C)=O)CC2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 454
• XLogP3: 0.3
• Topological Polar Surface Area: 53.1

Additional information on 1-{4-4-(3-methoxypyrrolidin-1-yl)piperidine-1-carbonylpiperidin-1-yl}ethan-1-one

Recent Advances in the Study of 1-{4-[4-(3-Methoxypyrrolidin-1-yl)piperidine-1-carbonyl]piperidin-1-yl}ethan-1-one (CAS: 2309732-13-4)

The compound 1-{4-[4-(3-methoxypyrrolidin-1-yl)piperidine-1-carbonyl]piperidin-1-yl}ethan-1-one (CAS: 2309732-13-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique piperidine-pyrrolidine scaffold, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 1-{4-[4-(3-methoxypyrrolidin-1-yl)piperidine-1-carbonyl]piperidin-1-yl}ethan-1-one, with particular emphasis on improving its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the methoxy group on the pyrrolidine ring could significantly enhance the compound's binding affinity to specific G-protein-coupled receptors (GPCRs), which are implicated in various neurological disorders. The study utilized molecular docking simulations and in vitro assays to validate these findings, suggesting that the compound could serve as a promising lead for the development of novel GPCR modulators.

In addition to its potential as a GPCR modulator, 1-{4-[4-(3-methoxypyrrolidin-1-yl)piperidine-1-carbonyl]piperidin-1-yl}ethan-1-one has also been investigated for its anti-inflammatory properties. A preclinical study conducted by researchers at a leading pharmaceutical company revealed that the compound exhibits potent inhibitory effects on the NF-κB signaling pathway, a key regulator of inflammatory responses. The study, which employed both cell-based assays and animal models, reported a significant reduction in pro-inflammatory cytokine levels following treatment with the compound. These findings highlight its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's role in cancer therapy. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) explored the anti-proliferative effects of 1-{4-[4-(3-methoxypyrrolidin-1-yl)piperidine-1-carbonyl]piperidin-1-yl}ethan-1-one on various cancer cell lines. The researchers observed that the compound induces apoptosis in cancer cells by disrupting mitochondrial membrane potential and activating caspase-dependent pathways. Notably, the compound exhibited selective toxicity towards cancer cells while sparing normal cells, suggesting a favorable safety profile. These results underscore its potential as a candidate for further development in oncology.

Despite these promising findings, challenges remain in the development of 1-{4-[4-(3-methoxypyrrolidin-1-yl)piperidine-1-carbonyl]piperidin-1-yl}ethan-1-one as a therapeutic agent. Pharmacokinetic studies have indicated that the compound has limited oral bioavailability, necessitating further structural modifications or formulation strategies to improve its drug-like properties. Additionally, the precise molecular targets and mechanisms underlying its pharmacological effects require further elucidation. Ongoing research aims to address these gaps through advanced techniques such as cryo-EM and proteomics.

In conclusion, 1-{4-[4-(3-methoxypyrrolidin-1-yl)piperidine-1-carbonyl]piperidin-1-yl}ethan-1-one (CAS: 2309732-13-4) represents a versatile scaffold with significant potential in multiple therapeutic areas. Recent studies have shed light on its GPCR-modulating, anti-inflammatory, and anti-cancer properties, paving the way for future drug development efforts. However, further research is needed to overcome existing challenges and fully realize its therapeutic potential. The compound's unique chemical structure and diverse biological activities make it a compelling subject for continued investigation in the field of chemical biology and medicinal chemistry.